Cas no 1192-34-3 (4-Methyl-4-imidazolin-2-one)

• Product Name: 4-Methyl-4-imidazolin-2-one
• CAS No: 1192-34-3
• MF: C₄H₆N₂O
• MW: 98.1032404899597
• MDL: MFCD00233011
• CID: 40998
• PubChem ID: 70935
• Update Time: 2025-08-03

4-Methyl-4-imidazolin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1H-imidazol-2(3H)-one
• 4-Methyl-1,3-dihydroimidazol-2-one
• 4-Methyl-4-imidazolin-2-one
• 1,3-Dihydro-4-methyl-2H-imidazol-2-one
• 1,3-Dihydro-4-methyl-3H-imidazol-2-one
• 1,3-dihydro-5-methyl-2H-1,3-imidazol-2-one
• 4(5)-methyl-2-imidazolinone
• 4-methyl-1,3-dihydro-2H-imidazol-2-one
• 4-methyl-1,3-dihydro-imidazol-2-one
• 4-methyl-2-imidazolone
• 4-Methylimidazolin-2-one
• AB05017
• EINECS 214-751-9
• 2H-Imidazol-2-one,1,3-dihydro-4-methyl-
• CS-0188032
• MFCD00233011
• 2H-Imidazol-2-one, 1,3-dihydro-4-methyl-
• Z2630875693
• NSC-186756
• O11257
• 4-methyl-2,3-dihydro-1H-imidazol-2-one
• AKOS015856139
• 1192-34-3
• EN300-127303
• AKOS006274712
• NSC186756
• AKOS015898129
• FT-0619043
• 4-Methyl-1H-imidazol-2-ol #
• Imidazole, 2-hydroxy-4-methyl-
• 1,3-dihydro-4-methyl-2H-imidazole-2-one
• DTXSID60152337
• A804229
• NS00023846
• NSC 186756
• 4-Methyl-2-(1H)imidazolone
• DB-081095
• DTXCID7074828
• 214-751-9

• MDL： MFCD00233011
• Inchi： 1S/C4H6N2O/c1-3-2-5-4(7)6-3/h2H,1H3,(H2,5,6,7)
• InChI Key： MCSCIFLXNFLCDV-UHFFFAOYSA-N
• SMILES： O=C1NC=C(C)N1

Computed Properties

• Exact Mass: 98.04800
• Monoisotopic Mass: 98.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.5
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• Density: 1.107
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.475
• PSA: 48.65000
• LogP: 0.01140
• FEMA: 3514

4-Methyl-4-imidazolin-2-one Security Information

• WGK Germany：3
• Safety Instruction： S26; S36/37; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles